Cas no 2172327-75-0 (2-(1,4-diamino-4-methylcyclohexyl)acetic acid)

• Product Name: 2-(1,4-diamino-4-methylcyclohexyl)acetic acid
• CAS No: 2172327-75-0
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 6023752
• PubChem ID: 165872046
• Update Time: 2025-06-09

2-(1,4-diamino-4-methylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-diamino-4-methylcyclohexyl)acetic acid
• 2172327-75-0
• EN300-1286847

• Inchi： 1S/C9H18N2O2/c1-8(10)2-4-9(11,5-3-8)6-7(12)13/h2-6,10-11H2,1H3,(H,12,13)
• InChI Key： NFBPCLFJLCCEAK-UHFFFAOYSA-N
• SMILES： OC(CC1(CCC(C)(CC1)N)N)=O

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 89.3Ų

Additional information on 2-(1,4-diamino-4-methylcyclohexyl)acetic acid

Introduction to 2-(1,4-diamino-4-methylcyclohexyl)acetic acid (CAS No. 2172327-75-0)

2-(1,4-diamino-4-methylcyclohexyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172327-75-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural motif, has garnered attention due to its potential applications in drug design and therapeutic development. The presence of both amino and carboxylic acid functional groups makes it a versatile intermediate for synthesizing more complex pharmacophores.

The compound belongs to a class of molecules that exhibit structural similarity to natural amino acids, albeit with modifications that enhance its reactivity and binding properties. The 1,4-diamino-4-methylcyclohexyl side chain introduces a rigid, cyclic framework that can improve the metabolic stability and binding affinity of drug candidates. This structural feature is particularly relevant in the design of protease inhibitors and other enzyme-targeting agents.

In recent years, there has been growing interest in the development of peptidomimetics—molecules that mimic the structure and function of peptides but with improved pharmacokinetic properties. 2-(1,4-diamino-4-methylcyclohexyl)acetic acid serves as a valuable building block in this context. Its ability to incorporate into peptide-like scaffolds while maintaining solubility and bioavailability makes it an attractive candidate for further derivatization.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and cancer. Preclinical studies have suggested that derivatives of 2-(1,4-diamino-4-methylcyclohexyl)acetic acid may interact with key enzymes involved in these pathways, offering a basis for developing novel therapeutic strategies. For instance, modifications to the side chain could enhance binding to specific proteases or kinases, thereby inhibiting their activity.

The synthesis of 2-(1,4-diamino-4-methylcyclohexyl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino groups at the 1 and 4 positions of the cyclohexane ring necessitates careful selection of reagents and catalysts to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient production routes, making this compound more accessible for research purposes.

The pharmacological profile of 2-(1,4-diamino-4-methylcyclohexyl)acetic acid has been explored through both computational modeling and experimental assays. Molecular docking studies have predicted favorable interactions with various biological targets, including receptors and enzymes implicated in neurological disorders. These predictions provide a rational framework for designing analogs with enhanced potency and selectivity.

In clinical settings, derivatives of this compound are being evaluated for their potential as prodrugs or adjuvants in combination therapies. The ability to modify its chemical structure allows for fine-tuning of pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME). This flexibility is crucial for optimizing drug delivery systems and improving patient outcomes.

The growing body of research on 2-(1,4-diamino-4-methylcyclohexyl)acetic acid underscores its significance as a pharmacological scaffold. Collaborative efforts between academic laboratories and pharmaceutical companies are accelerating the discovery pipeline for new therapeutics derived from this molecule. As our understanding of its biological effects deepens, so too does its potential to address unmet medical needs.

Future directions in the study of this compound may include exploring its role in modulating immune responses or as a component of targeted drug delivery systems. The integration of nanotechnology with traditional pharmacology offers exciting possibilities for enhancing the therapeutic index of molecules like 2-(1,4-diamino-4-methylcyclohexyl)acetic acid. By leveraging innovative approaches to drug design and formulation, researchers aim to harness its full potential in treating complex diseases.

In summary,2-(1,4-diamino-4-methylcyclohexyl)acetic acid (CAS No. 2172327-75-0) represents a promising avenue for pharmaceutical innovation. Its unique structural features and biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, its impact on medicine is likely to grow significantly.